Cas no 459795-96-1 (1-((4-chlorophenyl)sulfonyl)-4-tosylpiperazine)
459795-96-1 structure
Product Name:1-((4-chlorophenyl)sulfonyl)-4-tosylpiperazine
CAS No:459795-96-1
MF:C17H19ClN2O4S2
MW:414.926760911942
CID:3078168
PubChem ID:1966578
Update Time:2025-04-21
1-((4-chlorophenyl)sulfonyl)-4-tosylpiperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-((4-chlorophenyl)sulfonyl)-4-tosylpiperazine
- 1-(4-Chloro-benzenesulfonyl)-4-(toluene-4-sulfonyl)-piperazine
- 1-(4-chlorophenyl)sulfonyl-4-(4-methylphenyl)sulfonylpiperazine
- 459795-96-1
- AKOS000667706
- STK171567
- Oprea1_747171
- Oprea1_864796
- 1-(4-CHLOROBENZENESULFONYL)-4-(4-METHYLBENZENESULFONYL)PIPERAZINE
- AT-057/43318503
- 1-[(4-chlorophenyl)sulfonyl]-4-[(4-methylphenyl)sulfonyl]piperazine
-
- Inchi: 1S/C17H19ClN2O4S2/c1-14-2-6-16(7-3-14)25(21,22)19-10-12-20(13-11-19)26(23,24)17-8-4-15(18)5-9-17/h2-9H,10-13H2,1H3
- InChI Key: KVFZAWQGDICWQX-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)S(N1CCN(CC1)S(C1C=CC(C)=CC=1)(=O)=O)(=O)=O
Computed Properties
- Exact Mass: 414.0474771Da
- Monoisotopic Mass: 414.0474771Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 663
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 91.5Ų
1-((4-chlorophenyl)sulfonyl)-4-tosylpiperazine Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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